Cas no 797-77-3 (1,1,1,5,5,5-hexamethyl-3,3-diphenyltrisiloxane)

• Product Name: 1,1,1,5,5,5-hexamethyl-3,3-diphenyltrisiloxane
• CAS No: 797-77-3
• MF: C₁₈H₂₈O₂Si₃
• MW: 360.670228004456
• CID: 861821
• PubChem ID: 4712697
• Update Time: 2025-04-19

1,1,1,5,5,5-hexamethyl-3,3-diphenyltrisiloxane Chemical and Physical Properties

Names and Identifiers

• 1,1,1,5,5,5-hexamethyl-3,3-diphenyltrisiloxane
• diphenyl-bis(trimethylsilyloxy)silane
• 1,1,1,5,5,5-Hexamethyl-3,3-diphenyl-trisiloxan
• 1,1,1,5,5,5-hexamethyl-3,3-diphenyl-trisiloxane
• 2.2.6.6-tetramethyl-4.4-diphenyl-2.4.6-trisila-3.5-dioxaheptane
• 3,3-diphenyl-1,1,1,5,5,5-hexamethyl-trisiloxane
• 3,3-DIPHENYLHEXAMETHYLTRISILOXANE
• 3.3-Diphenyl-1.1.1.5.5.5-hexamethyl-trisiloxan
• Hexamethyl-3,3-diphenyltrisiloxane
• trisiloxane,1,1,1,5,5,5-hexamethyl-3,3-diphenyl
• SCHEMBL94228
• FT-0632965
• DTXSID70405745
• 797-77-3

• MDL： MFCD00039794
• Inchi： 1S/C18H28O2Si3/c1-21(2,3)19-23(20-22(4,5)6,17-13-9-7-10-14-17)18-15-11-8-12-16-18/h7-16H,1-6H3
• InChI Key： QBNMGMSLXRJOOX-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(O[Si](C)(C)C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 360.14000
• Monoisotopic Mass: 360.13970973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Color/Form: Colorless transparent liquid with weak odor
• Density: 0.98
• Boiling Point: 172 °C (18 mmHg)
• Refractive Index: 1.49-1.493
• PSA: 18.46000
• LogP: 3.94600
• Solubility: Slightly soluble in water

1,1,1,5,5,5-hexamethyl-3,3-diphenyltrisiloxane Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38